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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of MK-7145, a potent, selective, and orally active renal outer medullary potassium

channel (ROMK) inhibitor. Given the absence of a publicly available, specific Material Safety

Data Sheet (MSDS) for MK-7145, this guide is based on established best practices for

handling potent, non-radiolabeled research compounds and investigational drugs.[1]

Adherence to these procedures is paramount to ensure personal safety and minimize

occupational exposure.

I. Personal Protective Equipment (PPE)
A thorough risk assessment considering the quantity, physical form (solid or solution), and

experimental procedure is essential for selecting the appropriate level of PPE.[1][2]

Table 1: Recommended Personal Protective Equipment for Handling MK-7145
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a NIOSH-approved respirator

for powders.- Disposable solid-

front lab coat with tight-fitting

cuffs.- Double chemical-

resistant gloves (e.g., nitrile).-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of a potent

compound. Full respiratory

protection is critical. Double-

gloving provides an additional

protective barrier.[1]

Solution Preparation

- Chemical fume hood or other

certified ventilated enclosure.-

Lab coat.- Safety glasses with

side shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.[1]

[3]

General Laboratory Handling

- Lab coat.- Safety glasses

with side shields.- Chemical-

resistant gloves (e.g., nitrile).-

Closed-toe shoes.

Minimum required PPE for any

laboratory work involving

chemical hazards.[3][4][5]

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial to minimize exposure and ensure a safe working environment.
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Experimental Workflow for Handling MK-7145

Preparation

Execution

Post-Experiment

1. Review Safety Information
(MSDS for similar compounds, internal risk assessment)

2. Prepare Work Area
(Certify fume hood, decontaminate surfaces, prepare spill kit)

3. Don Appropriate PPE
(Based on risk assessment)

4. Perform Experiment
(Weigh, dissolve, and handle compound within containment)

5. Decontaminate
(Clean equipment and work surfaces)

6. Doff PPE
(Remove PPE in correct sequence to avoid contamination)

7. Dispose of Waste
(Follow hazardous waste protocols)
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Mechanism of Action of MK-7145

MK-7145

Inhibition

ROMK Channel
(Kir1.1)

Potassium Recycling
(Thick Ascending Limb)

Potassium Secretion
(Collecting Duct)

Diuresis & Natriuresis

Blood Pressure Lowering
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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